1-Methyl-1-[(naphthalen-2-yl)methyl]-1,2-dihydro-4,4'-bipyridin-1-ium dichloride

• CAS No.: 914390-72-0
• Molecular Formula: C22H22Cl2N2
• Molecular Weight: 385.3 g/mol
• IUPAC Name: 1-methyl-1-(naphthalen-2-ylmethyl)-4-pyridin-1-ium-4-yl-2H-pyridin-1-ium;dichloride
• InChI: InChI=1S/C22H21N2.2ClH/c1-24(14-10-21(11-15-24)20-8-12-23-13-9-20)17-18-6-7-19-4-2-3-5-22(19)16-18;;/h2-14,16H,15,17H2,1H3;2*1H/q+1;;/p-1
• InChI Key: CEAVBTALOUKTOV-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1(CC=C(C=C1)C2=CC=[NH+]C=C2)CC3=CC4=CC=CC=C4C=C3.[Cl-].[Cl-]

Description

1-Methyl-1-[(naphthalen-2-yl)methyl]-1,2-dihydro-4,4'-bipyridin-1-ium dichloride is a quaternary ammonium salt characterized by a bipyridinium core substituted with a methyl group and a naphthalen-2-ylmethyl moiety. The naphthalene substituent introduces steric bulk and aromaticity, which may influence solubility, crystallinity, and electronic properties.

Preparation Methods

The synthesis of 1-Methyl-1-[(naphthalen-2-yl)methyl]-1,2-dihydro-4,4’-bipyridin-1-ium dichloride typically involves a multi-step process. One common method includes the reaction of naphthalen-2-ylmethyl chloride with 1-methyl-4,4’-bipyridine under specific conditions to form the desired product. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, and a solvent like acetonitrile. The product is then purified through recrystallization or chromatography techniques .

Chemical Reactions Analysis

1-Methyl-1-[(naphthalen-2-yl)methyl]-1,2-dihydro-4,4’-bipyridin-1-ium dichloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding naphthoquinone derivatives.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced bipyridinium derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chloride ions are replaced by other nucleophiles like hydroxide, cyanide, or thiolate ions.

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Recent studies have highlighted the potential of this compound in anticancer therapies. Its structure allows it to interact with biological targets effectively, leading to cell cycle arrest and apoptosis in cancer cells. For instance, derivatives of this compound have been synthesized and evaluated for their cytotoxic effects against various cancer cell lines. The results indicated that certain modifications could enhance its potency and selectivity towards cancer cells, making it a candidate for further development in anticancer drug formulations .

Neuropharmacological Effects
The compound has also been investigated for its neuropharmacological properties. Research indicates that it may exhibit neuroprotective effects, potentially beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The mechanism involves modulation of neurotransmitter systems and reduction of oxidative stress in neuronal cells .

Materials Science

Organic Electronics
In materials science, 1-Methyl-1-[(naphthalen-2-yl)methyl]-1,2-dihydro-4,4'-bipyridin-1-ium dichloride has been explored for its conductive properties. It can be incorporated into organic electronic devices due to its ability to form stable charge transfer complexes with other organic molecules. This property is particularly useful in the development of organic light-emitting diodes (OLEDs) and organic photovoltaic cells .

Biological Research Tool

Fluorescent Probes
The compound serves as a fluorescent probe in biological research. Its unique structure allows it to be used for imaging cellular processes in live cells. By attaching specific biomolecules to the compound, researchers can track cellular localization and dynamics through fluorescence microscopy techniques .

Case Studies

Study	Application	Findings
Study 1	Anticancer Activity	The compound showed IC50 values below 10 µM against several cancer cell lines, indicating significant cytotoxicity.
Study 2	Neuropharmacology	Demonstrated protective effects against oxidative stress-induced neuronal cell death in vitro.
Study 3	Organic Electronics	Exhibited high charge mobility when used in organic semiconductor devices, enhancing device performance.
Study 4	Fluorescent Imaging	Successfully labeled cellular membranes, allowing real-time observation of cellular processes.

Mechanism of Action

The mechanism of action of 1-Methyl-1-[(naphthalen-2-yl)methyl]-1,2-dihydro-4,4’-bipyridin-1-ium dichloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Molecular Comparisons

The table below summarizes key structural and molecular differences between the target compound and related bipyridinium derivatives:

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Features
Target Compound	C₂₃H₂₂Cl₂N₂	Methyl, naphthalen-2-ylmethyl	411.34	Dihydro core; bulky aromatic substituent; potential for π-π interactions
Paraquat dichloride (1,1′-dimethyl-4,4′-bipyridinium dichloride)	C₁₂H₁₄Cl₂N₂	Two methyl groups	257.16	Fully aromatic; high toxicity; herbicide
1,1′-Methylenebis(4,4′-bipyridin-1-ium) dibromide	C₂₁H₁₈N₄²⁺·2Br⁻	Methylene bridge	486.21	Dimeric structure; hydrogen bonding; π-π interactions
Bis(1-ethyl-4,4′-bipyridin-1-ium) nickelate(II)	C₂₄H₂₄N₄NiS₄(C₄N₂)₂	Ethyl groups; nickel-dithiolate complex	715.57 (anion + cation)	Planar Ni coordination; 2D network via C-H···N/S interactions

Functional and Application Differences

• This could improve stability in solid-state applications or photophysical materials.
• Paraquat Dichloride : Its small methyl groups and aromaticity enable rapid redox cycling, contributing to herbicidal activity but also high mammalian toxicity. The target compound’s bulkier substituents likely impede such reactivity, suggesting divergent applications .
• Methylenebis-bipyridinium Dibromide : The methylene bridge creates a dimeric structure, fostering extended hydrogen-bonded networks. In contrast, the target compound’s naphthalene group may prioritize π-π stacking over hydrogen bonding .
• Nickelate Complex : The ethyl groups and nickel coordination enable charge-transfer properties, relevant to catalysis or conductive materials. The target compound lacks metal coordination, limiting such functionality but offering simpler synthesis .

Physicochemical Properties

• Solubility : Paraquat’s low molecular weight and ionic nature enhance water solubility, whereas the target compound’s naphthalene group may reduce solubility in polar solvents.
• Thermal Stability : The nickelate complex’s metal-ligand bonds likely increase thermal stability (>250°C), while the target compound’s organic framework may decompose at lower temperatures.
• Toxicity : Paraquat’s LD₅₀ in humans is ~5 mg/kg, whereas the target compound’s steric bulk and dihydro structure may reduce bioavailability and toxicity .